93-07-2

3,4-Dimethoxybenzoic acid

In Stock

• CAS RN:
• 93-07-2

• Formula:
• C9H10O4

• InChI:
• InChI=1S/C9H10O4/c1-12-7-4-3-6(9(10)11)5-8(7)13-2/h3-5H,1-2H3,(H,10,11)

• InChIKey:
• DAUAQNGYDSHRET-UHFFFAOYSA-N

• 3,4-dimethoxybenzoic acid is a member of the class of benzoic acids that is benzoic acid substituted by methoxy groups at positions 2 and 3. It has a role as a plant metabolite and an allergen. It derives from a hydride of a benzoic acid.
  3, 4-Dimethoxybenzoic acid, also known as veratric acid or 3, 4-dimethylprotocatechuate, belongs to the class of organic compounds known as p-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 4 of the benzene ring is replaced by a methoxy group. 3, 4-Dimethoxybenzoic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 3, 4-Dimethoxybenzoic acid participates in a number of enzymatic reactions. In particular, 3, 4-dimethoxybenzoic acid can be biosynthesized from benzoic acid. 3, 4-Dimethoxybenzoic acid is also a parent compound for other transformation produ...

2-Chloroethyl ethyl sulfide

In Stock

• CAS RN:
• 693-07-2

• Formula:
• C4H9ClS

• InChI:
• InChI=1S/C4H9ClS/c1-2-6-4-3-5/h2-4H2,1H3

• InChIKey:
• GBNVXYXIRHSYEG-UHFFFAOYSA-N

• 2-Chloroethyl ethyl sulfide is a monofunctional analog of sulfur mustard (SM;  2,2′ -dichloro diethyl sulfide). The mass diffusivity of 2-chloroethyl ethyl sulfide, a chemical warfare agent simulant, was studied.
  
  

ethyl 4-hydroxy-7,8-dimethoxyquinoline-3-carboxylate

In Stock

• CAS RN:
• 26893-07-2

• Formula:
• C14H15NO5

• Ethyl 4-hydroxy-7,8-dimethoxyquinoline-3-carboxylate is a useful research compound. Its molecular formula is C14H15NO5 and its molecular weight is 277.3. The purity is usually 95%.

4-chloro-N-(4-nitrophenyl)benzamide

Usually In Stock

• CAS RN:
• 39193-07-2

• Formula:
• C13H9ClN2O3

• InChI:
• InChI=1S/C13H9ClN2O3/c14-10-3-1-9(2-4-10)13(17)15-11-5-7-12(8-6-11)16(18)19/h1-8H,(H,15,17)

• InChIKey:
• OSISACRLHYKKJS-UHFFFAOYSA-N

• 4-chloro-N-(4-nitrophenyl)benzamide is a useful research compound. Its molecular formula is C13H9ClN2O3 and its molecular weight is 276.67 g/mol. The purity is usually 95%.

4-Hydrazino-N-(4-methoxy-phenyl)-3-nitro-benzenesulfonamide

In Stock

• CAS RN:
• 327093-07-2

• Formula:
• C13H14N4O5S

• InChI:
• InChI=1S/C13H14N4O5S/c1-22-10-4-2-9(3-5-10)16-23(20,21)11-6-7-12(15-14)13(8-11)17(18)19/h2-8,15-16H,14H2,1H3

• InChIKey:
• SRHHOMFTKOAWSD-UHFFFAOYSA-N

• 4-Hydrazino-N-(4-methoxy-phenyl)-3-nitro-benzenesulfonamide is a useful research compound. Its molecular formula is C13H14N4O5S and its molecular weight is 338.34. The purity is usually 95%.

2-Chloro-6-(pyrrolidine-1-carbonyl)pyridine

In Stock

• CAS RN:
• 720693-07-2

• Formula:
• C10H11ClN2O

• InChI:
• InChI=1S/C10H11ClN2O/c11-9-5-3-4-8(12-9)10(14)13-6-1-2-7-13/h3-5H,1-2,6-7H2

• InChIKey:
• VAVUXLLJDSQEEP-UHFFFAOYSA-N

• 2-Chloro-6-(pyrrolidine-1-carbonyl)pyridine is a useful research compound. Its molecular formula is C10H11ClN2O and its molecular weight is 210.66 g/mol. The purity is usually 95%.

3-(2,3-Dimethylphenyl)-3'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898793-07-2

• Formula:
• C18H17F3O

• InChI:
• InChI=1S/C18H17F3O/c1-12-5-3-6-14(13(12)2)9-10-17(22)15-7-4-8-16(11-15)18(19,20)21/h3-8,11H,9-10H2,1-2H3

• InChIKey:
• HDSZEQGGVFVWHS-UHFFFAOYSA-N

• 3-(2,3-Dimethylphenyl)-3'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C18H17F3O and its molecular weight is 306.3 g/mol. The purity is usually 95%.

N-(4-chlorophenyl)-2-((4-(2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953993-07-2

• Formula:
• C21H20ClN3O2S2

• InChI:
• InChI=1S/C21H20ClN3O2S2/c1-13-3-4-14(2)18(9-13)25-19(26)10-17-11-28-21(24-17)29-12-20(27)23-16-7-5-15(22)6-8-16/h3-9,11H,10,12H2,1-2H3,(H,23,27)(H,25,26)

• InChIKey:
• ODVICKBTIOCTBY-UHFFFAOYSA-N

• N-(4-chlorophenyl)-2-((4-(2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20ClN3O2S2 and its molecular weight is 445.98. The purity is usually 95%.

2-Chloro-5-methoxyquinoline

In Stock

• CAS RN:
• 160893-07-2

• Formula:
• C10H8ClNO

• InChI:
• InChI=1S/C10H8ClNO/c1-13-9-4-2-3-8-7(9)5-6-10(11)12-8/h2-6H,1H3

• InChIKey:
• ACMDJXKHEUGSIS-UHFFFAOYSA-N

• 2-Chloro-5-methoxyquinoline is a useful research compound. Its molecular formula is C10H8ClNO and its molecular weight is 193.63 g/mol. The purity is usually 95%.

8-(3,5-dimethyl-1H-pyrazol-1-yl)-1-isobutyl-3-methyl-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 1014093-07-2

• Formula:
• C24H30N6O2

• InChI:
• InChI=1S/C24H30N6O2/c1-16(2)15-29-22(31)20-21(27(5)24(29)32)25-23(30-18(4)14-17(3)26-30)28(20)13-9-12-19-10-7-6-8-11-19/h6-8,10-11,14,16H,9,12-13,15H2,1-5H3

• InChIKey:
• JXVDKMNDOBHVGM-UHFFFAOYSA-N

• 8-(3,5-dimethyl-1H-pyrazol-1-yl)-1-isobutyl-3-methyl-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H30N6O2 and its molecular weight is 434.544. The purity is usually 95%.

(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1H-benzo[d][1,2,3]triazol-5-yl)methanone

In Stock

• CAS RN:
• 1797093-07-2

• Formula:
• C17H16N10O

• InChI:
• InChI=1S/C17H16N10O/c28-17(12-1-2-13-14(9-12)21-24-20-13)26-7-5-25(6-8-26)15-3-4-16(23-22-15)27-11-18-10-19-27/h1-4,9-11H,5-8H2,(H,20,21,24)

• InChIKey:
• MBUPDPFAVXNNSN-UHFFFAOYSA-N

• (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1H-benzo[d][1,2,3]triazol-5-yl)methanone is a useful research compound. Its molecular formula is C17H16N10O and its molecular weight is 376.384. The purity is usually 95%.

2-Pyridinemethanol, 6-chloro-3-methyl-

In Stock

• CAS RN:
• 1352893-07-2

• Formula:
• C7H8ClNO

• InChI:
• InChI=1S/C7H8ClNO/c1-5-2-3-7(8)9-6(5)4-10/h2-3,10H,4H2,1H3

• InChIKey:
• ONRPJLDCPOLWEM-UHFFFAOYSA-N

• 2-Pyridinemethanol, 6-chloro-3-methyl- is a useful research compound. Its molecular formula is C7H8ClNO and its molecular weight is 157.6 g/mol. The purity is usually 95%.

2-hydroxy-2-(1-methyl-1H-imidazol-5-yl)acetic acid hydrochloride

• CAS RN:
• 1467593-07-2; 1798725-94-6

• Formula:
• C6H9ClN2O3

• InChI:
• InChI=1S/C6H8N2O3.ClH/c1-8-3-7-2-4(8)5(9)6(10)11;/h2-3,5,9H,1H3,(H,10,11);1H

• InChIKey:
• LBUDHTLDIAKEAJ-UHFFFAOYSA-N

• 2-hydroxy-2-(1-methyl-1H-imidazol-5-yl)acetic acid hydrochloride is a useful research compound. Its molecular formula is C6H9ClN2O3 and its molecular weight is 192.6. The purity is usually 95%.